Cas no 210555-94-5 (4-Dodecylphenol (Mixture Of Isomers))

4-Dodecylphenol (Mixture Of Isomers) Properties

Names and Identifiers

• Phenol, 4-dodecyl-,branched
• 4-(3,5,7-Trimethylnonyl)phenol
• 4-Dodecylphenol, mixture of isomers
• 4-Dodecylphenol, mixture of isomersneat
• phenol, 4-(3,5,7-trimethylnonyl)-
• 4-Dodecylphenol (mixture of isomers)
• 210555-94-5
• NS00019789
• 4-(3, 5, 7-trimethylnonyl)phenol
• ZLIZUPQZVMVLPA-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00039521
• InChIKey： ZLIZUPQZVMVLPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H30O/c1-5-14(2)12-16(4)13-15(3)6-7-17-8-10-18(19)11-9-17/h8-11,14-16,19H,5-7,12-13H2,1-4H3
• SMILES： CCC(CC(CC(CCC1C=CC(O)=CC=1)C)C)C

Computed Properties

• Exact Mass: 262.2298
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Monoisotopic Mass: 262.23
• Heavy Atom Count: 19
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 5.42330
• PSA: 20.23
• Refractive Index: n20/D 1.503(lit.)
• Boiling Point: 310-335 °C(lit.)
• Flash Point: >230 °F
• Color/Form: 透明粘性油状
• Density: 0.94 g/mL at 25 °C(lit.)